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Introduction

L-(R)-Valifenalate is a stereoisomer of the fungicide valifenalate, which belongs to the
valinamide carbamate chemical class. It is employed for the control of oomycete pathogens, a
group of destructive plant pathogens that includes species responsible for late blight of potato
and tomato and downy mildew of grapes. The primary mode of action of L-(R)-valifenalate and
other carboxylic acid amide (CAA) fungicides is the inhibition of cellulose synthase 3 (CesA3),
an essential enzyme in the biosynthesis of the oomycete cell wall. This technical guide
provides an in-depth analysis of the structure-activity relationships (SAR) of L-(R)-valifenalate
and its analogs, summarizing key quantitative data, detailing experimental protocols, and
visualizing the relevant biological pathways.

Core Structure and Mechanism of Action

The core structure of L-(R)-valifenalate consists of an N-isopropoxycarbonyl-L-valine moiety
linked to a (3R)-3-(4-chlorophenyl)-pB-alanine methyl ester. The fungicidal activity of this class of
compounds is highly dependent on the stereochemistry and the nature of the substituents at
various positions. The target enzyme, cellulose synthase 3 (CesA3), is a transmembrane
protein responsible for the polymerization of UDP-glucose into [3-1,4-glucan chains, the primary
component of cellulose. Inhibition of CesA3 disrupts cell wall formation, leading to cell swelling
and lysis, ultimately causing the death of the oomycete.
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Signaling Pathway of Cellulose Synthase 3 (CesA3)
Inhibition

The precise signaling pathway leading to the activation of CesA3 in oomycetes is not fully
elucidated. However, it is understood that the enzyme is localized to the plasma membrane
where it utilizes cytoplasmic UDP-glucose as a substrate to synthesize extracellular cellulose

microfibrils. The inhibition by CAA fungicides like L-(R)-valifenalate is believed to occur

through direct binding to the CesA3 protein.
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Prepare fungicide stock solutions

Prepare and amend agar medium with fungicide

Inoculate plates with mycelial plugs

Incubate under controlled conditions

Measure colony diameter

Calculate percent inhibition and EC50

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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